Cas no 133903-09-0 (1-(3-tert-butyl-2-hydroxy-5-methylphenyl)propan-1-one)

• Product name: 1-(3-tert-butyl-2-hydroxy-5-methylphenyl)propan-1-one
• CAS No: 133903-09-0
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 6398523
• PubChem ID: 11657429

1-(3-tert-butyl-2-hydroxy-5-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-2-hydroxy-5-methylphenyl)propan-1-one
• AKOS011666028
• EN300-1276445
• 133903-09-0

• Inchi： 1S/C14H20O2/c1-6-12(15)10-7-9(2)8-11(13(10)16)14(3,4)5/h7-8,16H,6H2,1-5H3
• InChI Key： PDBMEYHKXGHLGQ-UHFFFAOYSA-N
• SMILES： OC1C(C(CC)=O)=CC(C)=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-tert-butyl-2-hydroxy-5-methylphenyl)propan-1-one

Comprehensive Overview of 1-(3-tert-butyl-2-hydroxy-5-methylphenyl)propan-1-one (CAS No. 133903-09-0)

1-(3-tert-butyl-2-hydroxy-5-methylphenyl)propan-1-one, with the CAS number 133903-09-0, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, cosmetics, and material science. This compound, often referred to by its systematic name, is a derivative of propiophenone and features a tert-butyl group and a hydroxy substituent on its aromatic ring. Its unique structural properties make it a valuable intermediate in synthetic chemistry, particularly in the development of UV absorbers and antioxidants.

The growing interest in 1-(3-tert-butyl-2-hydroxy-5-methylphenyl)propan-1-one is partly driven by its potential applications in skincare formulations. With increasing consumer awareness about sun protection and anti-aging, researchers are exploring its efficacy as a photostabilizer in sunscreens. Its ability to absorb UV radiation while maintaining stability under sunlight exposure aligns with the demand for long-lasting and eco-friendly cosmetic ingredients. Additionally, its antioxidant properties make it a candidate for combating oxidative stress, a key factor in skin aging.

From a synthetic perspective, CAS 133903-09-0 is often utilized as a building block for more complex molecules. Its tert-butyl group enhances steric hindrance, which can improve the selectivity of chemical reactions. This characteristic is particularly valuable in asymmetric synthesis, where controlling the spatial arrangement of atoms is crucial. Moreover, the presence of the hydroxy group allows for further functionalization, enabling the creation of derivatives with tailored properties for specific applications.

In the realm of material science, 1-(3-tert-butyl-2-hydroxy-5-methylphenyl)propan-1-one has shown promise as a polymer additive. Its ability to scavenge free radicals makes it an effective stabilizer for plastics and rubbers, extending their lifespan under harsh environmental conditions. This aligns with the global push toward sustainable materials and circular economy practices, where enhancing durability is a priority.

Another area of interest is the compound's potential role in green chemistry. Researchers are investigating its use in catalytic processes that minimize waste and reduce reliance on toxic reagents. This resonates with the broader trend of environmentally friendly chemical synthesis, which is a hot topic among both academia and industry. The compound's versatility and relatively low environmental impact position it as a candidate for sustainable innovation.

Despite its promising applications, the synthesis and handling of 1-(3-tert-butyl-2-hydroxy-5-methylphenyl)propan-1-one require careful consideration of reaction conditions and safety protocols. Its hydroxy and ketone functionalities can participate in various chemical reactions, necessitating precise control to avoid unwanted byproducts. This underscores the importance of process optimization in industrial settings, where efficiency and yield are critical.

In conclusion, 1-(3-tert-butyl-2-hydroxy-5-methylphenyl)propan-1-one (CAS 133903-09-0) is a multifaceted compound with applications spanning cosmetics, pharmaceuticals, and material science. Its structural features, including the tert-butyl and hydroxy groups, contribute to its versatility and functionality. As research continues to uncover new uses for this compound, its relevance in sustainable and innovative technologies is likely to grow, making it a subject of ongoing interest in the scientific community.